2-[(4-benzyl-1-piperidinyl)carbonyl]-7-chloroimidazo[1,2-a]pyridine

• IUPAC Name: (4-benzylpiperidin-1-yl)-(7-chloroimidazo[1,2-a]pyridin-2-yl)methanone
• InChI: InChI=1S/C20H20ClN3O/c21-17-8-11-24-14-18(22-19(24)13-17)20(25)23-9-6-16(7-10-23)12-15-4-2-1-3-5-15/h1-5,8,11,13-14,16H,6-7,9-10,12H2
• InChI Key: VBLGTEIZWDEBRZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)C(=O)C3=CN4C=CC(=CC4=N3)Cl
• Molecular Formula: C20H20ClN3O
• Molecular Weight: 353.8 g/mol

Description

2-[(4-benzyl-1-piperidinyl)carbonyl]-7-chloroimidazo[1,2-a]pyridine (referred to as 'Compound X' in This paper aims to provide an overview of the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for Compound X.

Scientific Research Applications

Compound X has been studied extensively for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. It has been found to exhibit significant activity against a range of diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Compound X has also been shown to have potential as a therapeutic agent for the treatment of addiction and depression.

Mechanism of Action

The mechanism of action of Compound X is not fully understood, but it is believed to act through the modulation of various neurotransmitter systems, including dopamine, serotonin, and norepinephrine. It has been shown to bind to specific receptors in the brain, including the dopamine D2 receptor and the serotonin 5-HT2A receptor.
Biochemical and Physiological Effects:
Compound X has been shown to have a range of biochemical and physiological effects, including the inhibition of tumor cell growth, the reduction of inflammation, and the enhancement of cognitive function. It has also been shown to have potential neuroprotective effects, protecting against the damage caused by oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of Compound X is its versatility, as it has been shown to have activity against a range of diseases and conditions. However, its complex synthesis method and limited availability can make it difficult to use in lab experiments. Additionally, its potential toxicity and side effects must be carefully considered when using it in research.

Future Directions

There are many potential future directions for the study of Compound X. One area of focus could be the development of more efficient synthesis methods to increase its availability for research. Additionally, further research is needed to fully understand its mechanism of action and to identify its potential therapeutic applications. Finally, the development of more specific and selective compounds based on the structure of Compound X could lead to the development of more effective treatments for a range of diseases and conditions.

Synthesis Methods

Compound X can be synthesized through a multi-step process involving the reaction of 2-chloro-7-nitroimidazo[1,2-a]pyridine with benzylamine, followed by reduction and carbonylation reactions. The final product is obtained through purification and isolation steps.